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Compound of Interest

Compound Name: Triethylmethylammonium bromide

CAS No.: 2700-16-5

Cat. No.: B1305293

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, purification, and

characterization of high-purity triethylmethylammonium bromide. The protocols and data

presented are compiled to assist researchers in the reliable preparation of this quaternary

ammonium salt for various applications in organic synthesis, catalysis, and pharmaceutical

development.

Core Synthesis: The Menshutkin Reaction
The primary method for synthesizing triethylmethylammonium bromide is the Menshutkin

reaction, a nucleophilic substitution reaction between a tertiary amine (triethylamine) and an

alkyl halide (methyl bromide). This SN2 reaction is a well-established and efficient method for

the formation of quaternary ammonium salts.[1]

The reaction proceeds by the nucleophilic attack of the nitrogen atom of triethylamine on the

electrophilic methyl group of methyl bromide, leading to the formation of the
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triethylmethylammonium cation and the bromide anion. The choice of solvent is crucial, with

polar aprotic solvents generally favoring the reaction by stabilizing the forming ionic product.[2]

Reaction Scheme:
Experimental Protocols
The following protocols outline a representative procedure for the synthesis and purification of

high-purity triethylmethylammonium bromide.

Synthesis of Crude Triethylmethylammonium Bromide
Materials:

Triethylamine (TEA)

Methyl bromide (CH₃Br)

Acetonitrile (anhydrous)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser with a drying tube, and a gas inlet, add anhydrous acetonitrile.

Cool the flask in an ice bath and bubble methyl bromide gas through the acetonitrile until the

desired molar equivalent is absorbed, or add a pre-weighed amount of condensed methyl

bromide.

Slowly add triethylamine (1.0 to 1.2 molar equivalents relative to methyl bromide) to the

stirred solution at 0-5 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and then heat to a gentle reflux (approximately 60-70 °C).

Maintain the reflux for 12-24 hours. The progress of the reaction can be monitored by thin-

layer chromatography (TLC) by observing the disappearance of triethylamine.
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After the reaction is complete, cool the mixture to room temperature. The crude

triethylmethylammonium bromide may precipitate out of the solution.

If precipitation occurs, collect the solid by vacuum filtration. If no precipitate forms, remove

the solvent under reduced pressure using a rotary evaporator to obtain the crude solid

product.

Purification by Recrystallization
To achieve high purity, the crude triethylmethylammonium bromide should be recrystallized.

The choice of solvent is critical; a solvent system should be selected in which the compound is

soluble at high temperatures and sparingly soluble at low temperatures. Common solvent

systems for quaternary ammonium salts include mixtures of a polar solvent (e.g., ethanol,

isopropanol, acetonitrile) and a less polar co-solvent (e.g., ethyl acetate, diethyl ether, hexane).

[3][4]

Procedure:

Transfer the crude triethylmethylammonium bromide to an Erlenmeyer flask.

Add a minimal amount of a hot recrystallization solvent (e.g., a mixture of isopropanol and

ethyl acetate) to dissolve the solid completely.

If any insoluble impurities remain, perform a hot filtration to remove them.

Allow the clear solution to cool slowly to room temperature to promote the formation of large

crystals.

Once crystal formation appears to be complete, place the flask in an ice bath for at least one

hour to maximize the yield.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of the cold recrystallization solvent to remove any

residual soluble impurities.

Dry the crystals under vacuum to remove all traces of solvent.
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Data Presentation
The following tables summarize the key physical and spectral data for

triethylmethylammonium bromide.

Table 1: Physical and Chemical Properties

Property Value

Chemical Formula C₇H₁₈BrN

Molecular Weight 196.13 g/mol

Appearance White crystalline powder

Melting Point Decomposes above 300 °C

Table 2: Representative Spectroscopic Data

Technique
Expected Chemical Shifts (δ) /

Wavenumbers (cm⁻¹)

¹H NMR
Triplet (CH₃ of ethyl), Quartet (CH₂ of ethyl),

Singlet (CH₃ of methyl)

¹³C NMR
Signal for CH₃ of ethyl, Signal for CH₂ of ethyl,

Signal for CH₃ of methyl

FT-IR (KBr) C-H stretching, C-N stretching, C-H bending

Note: Specific chemical shifts can vary slightly depending on the solvent used for NMR

analysis.

Mandatory Visualizations
Diagram 1: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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